Cas no 500993-03-3 (ethyl 2-amino-2-(pyridin-4-yl)acetate)

• Product Name: ethyl 2-amino-2-(pyridin-4-yl)acetate
• CAS No: 500993-03-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 2101578
• PubChem ID: 4409465
• Update Time: 2025-10-17

ethyl 2-amino-2-(pyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-(pyridin-4-yl)acetate
• Ethyl 2-Amino-2-(4-pyridinyl)acetate
• ETHYL2-AMINO-2-(PYRIDIN-4-YL)ACETATE
• AKOS015932626
• 500993-03-3
• DB-071107
• SCHEMBL17086147

• Inchi： 1S/C9H12N2O2/c1-2-13-9(12)8(10)7-3-5-11-6-4-7/h3-6,8H,2,10H2,1H3
• InChI Key： ZWPIUVHTVXWJRD-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=CN=CC=1)N)=O

Computed Properties

• Exact Mass: 180.089877630Da
• Monoisotopic Mass: 180.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-2-(pyridin-4-yl)acetate

Research Brief on Ethyl 2-amino-2-(pyridin-4-yl)acetate (CAS: 500993-03-3) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 2-amino-2-(pyridin-4-yl)acetate (CAS: 500993-03-3) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its pyridine and amino acid ester functionalities, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, infectious diseases, and cancer.

One of the most notable advancements involving ethyl 2-amino-2-(pyridin-4-yl)acetate is its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are often considered challenging targets due to their large and flat interfaces, but the unique structural features of this compound enable the design of potent and selective inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in developing inhibitors for the p53-MDM2 interaction, a critical pathway in cancer therapy.

In addition to its applications in cancer research, ethyl 2-amino-2-(pyridin-4-yl)acetate has shown promise in the development of antimicrobial agents. Researchers have utilized this compound to synthesize derivatives with enhanced activity against drug-resistant bacterial strains. A recent study highlighted its efficacy in modifying the pharmacokinetic properties of lead compounds, thereby improving their bioavailability and reducing off-target effects. These findings underscore the compound's potential in addressing the global challenge of antibiotic resistance.

Another area of interest is the compound's role in CNS drug discovery. Its structural similarity to neurotransmitters such as GABA and glutamate makes it a valuable scaffold for designing modulators of neuronal receptors. Recent preclinical studies have reported the synthesis of ethyl 2-amino-2-(pyridin-4-yl)acetate derivatives with promising anxiolytic and neuroprotective effects, paving the way for further investigation in neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, ethyl 2-amino-2-(pyridin-4-yl)acetate offers several advantages, including ease of functionalization and compatibility with diverse reaction conditions. Recent methodological advancements have enabled its efficient incorporation into multicomponent reactions, facilitating the rapid generation of compound libraries for high-throughput screening. This has significantly accelerated the drug discovery process, particularly in fragment-based drug design.

Despite its potential, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives derived from ethyl 2-amino-2-(pyridin-4-yl)acetate. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, prodrug approaches have been explored to enhance oral bioavailability, while nanoparticle-based delivery systems are being investigated to improve tissue targeting.

In conclusion, ethyl 2-amino-2-(pyridin-4-yl)acetate (CAS: 500993-03-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from cancer therapy to antimicrobial development, highlight its versatility and potential for future drug discovery efforts. Continued research into its derivatives and mechanisms of action will likely yield novel therapeutics with improved efficacy and safety profiles.